Cas no 1797872-99-1 (N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide)

• Product Name: N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide
• CAS No: 1797872-99-1
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5851302
• PubChem ID: 71809773
• Update Time: 2025-06-22

N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide
• N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide
• AKOS024565370
• 1797872-99-1
• F6443-0176

• Inchi： 1S/C22H28N2O2/c1-17-6-3-4-7-18(17)9-14-22(25)23-19-10-12-20(13-11-19)24-15-5-8-21(16-24)26-2/h3-4,6-7,10-13,21H,5,8-9,14-16H2,1-2H3,(H,23,25)
• InChI Key： ZALSFGOBRZJCCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC(OC)C2)C=C1)(=O)CCC1=CC=CC=C1C

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide

Comprehensive Overview of N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide (CAS No. 1797872-99-1)

N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide (CAS No. 1797872-99-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1797872-99-1, belongs to the class of propanamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and development.

The chemical structure of N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide features a 3-methoxypiperidine moiety linked to a phenyl ring, which is further connected to a 2-methylphenyl group via a propanamide bridge. This intricate arrangement contributes to its unique physicochemical properties, such as solubility, stability, and binding affinity. These characteristics make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents targeting specific biological pathways.

In recent years, the demand for propanamide-based compounds has surged, driven by their potential applications in treating various health conditions. N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide is no exception, as it has been studied for its interactions with key enzymes and receptors. For instance, its methoxypiperidine component is often associated with modulating neurotransmitter systems, making it relevant to neurological research. This aligns with current trends in neuroscience, where there is a growing focus on developing targeted therapies for neurodegenerative diseases.

Another area of interest for CAS No. 1797872-99-1 is its potential role in oncology research. The compound's ability to interact with cellular signaling pathways has prompted investigations into its antitumor properties. Given the rising global incidence of cancer and the need for more effective treatments, molecules like N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide are being scrutinized for their ability to inhibit tumor growth or enhance the efficacy of existing therapies. This aligns with the broader trend of personalized medicine and precision oncology, where researchers seek compounds with specific mechanistic actions.

The synthesis of N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide involves multi-step organic reactions, including amide bond formation and piperidine ring functionalization. These processes require careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Recent advancements in synthetic methodologies, such as green chemistry and catalytic techniques, have improved the efficiency of producing such complex molecules. This is particularly relevant given the increasing emphasis on sustainable and environmentally friendly chemical processes in the pharmaceutical industry.

From a regulatory perspective, CAS No. 1797872-99-1 is not classified as a hazardous substance, making it suitable for research and development purposes. However, like all chemical compounds, it must be handled with appropriate safety measures to ensure occupational health and environmental protection. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when working with this compound.

The future prospects for N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide are promising, with ongoing studies exploring its full pharmacological potential. As the scientific community continues to uncover its mechanisms of action and therapeutic benefits, this compound may emerge as a key player in the development of next-generation pharmaceuticals. Its versatility and structural complexity make it a valuable subject for further investigation, particularly in the context of emerging health challenges and unmet medical needs.